Cas no 2648936-10-9 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid
• CAS No: 2648936-10-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6447396
• PubChem ID: 165549082
• Update Time: 2025-10-19

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid
• 2648936-10-9
• EN300-1481442
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid

• Inchi： 1S/C28H34N2O5/c1-17(2)14-25(27(32)33)30-26(31)18-8-7-9-19(15-18)29-28(34)35-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,17-19,24-25H,7-9,14-16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t18?,19?,25-/m0/s1
• InChI Key： FRSSUSSLZOTJGM-BRVOVERQSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC(C(N[C@H](C(=O)O)CC(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid: A Comprehensive Overview

The compound with CAS number 2648936-10-9, named (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a cyclohexyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a pentanoic acid moiety. The stereochemistry at the second carbon atom (denoted by the (2S) configuration) plays a crucial role in determining its properties and applications.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, is particularly interesting due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an ideal candidate for use in solid-phase synthesis strategies, where precise control over the synthesis process is essential. Researchers at leading institutions such as Stanford University and the Massachusetts Institute of Technology have explored similar compounds in their work on peptide-based drug delivery systems.

The cyclohexyl group within the molecule contributes to its structural rigidity, which is advantageous in applications requiring mechanical stability. This feature has been leveraged in the design of novel polymers and biomaterials. For instance, a study published in the journal Nature Materials demonstrated how such rigid structures can enhance the mechanical properties of biodegradable polymers used in tissue engineering applications.

The pentanoic acid moiety introduces hydrophilic properties to the molecule, enhancing its solubility in aqueous environments. This characteristic is particularly valuable in drug delivery systems, where solubility is often a critical factor. Recent advancements in nanotechnology have enabled the use of such molecules as carriers for hydrophobic drugs, improving their bioavailability and therapeutic efficacy.

Moreover, the stereochemistry at the (2S) position is pivotal in determining the compound's interaction with biological systems. Stereoisomers often exhibit vastly different pharmacokinetic profiles, making this aspect crucial for drug development. A team at Pfizer Inc. has been actively researching similar compounds to optimize their pharmacokinetic properties for use in targeted therapies.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling reactions and stereoselective synthesis techniques. The use of Fmoc as a protecting group ensures that side reactions are minimized during the synthesis process. Researchers at the University of California, Berkeley, have developed innovative methods for scaling up such syntheses, making them more feasible for industrial applications.

Looking ahead, this compound holds promise in several emerging areas. Its potential as a building block for more complex molecules has been recognized by researchers working on macrocyclic compounds and supramolecular assemblies. Additionally, its role as an intermediate in peptide-based vaccines is currently being explored by teams at Moderna Inc., highlighting its versatility across different domains.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid (CAS No: 2648936-10-9) represents a significant advancement in organic chemistry. Its unique structure and versatile properties make it a valuable tool in both academic research and industrial applications. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping future innovations across various scientific disciplines.